Cas no 52927-23-8 (5-Bromonaphthalen-1-OL)

• Product Name: 5-Bromonaphthalen-1-OL
• CAS No: 52927-23-8
• MF: C₁₀H₇BrO
• MW: 223.065982103348
• MDL: MFCD02179789
• CID: 358456
• PubChem ID: 12336394
• Update Time: 2025-07-26

5-Bromonaphthalen-1-OL Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenol, 5-bromo-
• 5-Bromonaphthalen-1-ol
• 1-Bromo-5-naphthol
• 5-bromo-1-Naphthalenol
• 5-bromo-1-naphthol
• 1-bromo-5-hydroxy-naphthalene
• VVBDRNNSHAFBJW-UHFFFAOYSA-N
• AK198590
• AKOS022506521
• CCA92723
• A923389
• DTXSID70491406
• SCHEMBL911866
• 52927-23-8
• EN300-156707
• DS-9905
• MFCD02179789
• Z1269146314
• Y11133
• DB-368310
• 5-Bromonaphthalen-1-OL

• MDL： MFCD02179789
• Inchi： 1S/C10H7BrO/c11-9-5-1-4-8-7(9)3-2-6-10(8)12/h1-6,12H
• InChI Key： VVBDRNNSHAFBJW-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C(C=CC=C21)O

Computed Properties

• Exact Mass: 221.96801
• Monoisotopic Mass: 221.96803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2

Experimental Properties

• PSA: 20.23

5-Bromonaphthalen-1-OL Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 5-Bromonaphthalen-1-OL

Professional Introduction to 5-Bromonaphthalen-1-OL (CAS No. 52927-23-8)

5-Bromonaphthalen-1-OL, chemically known by its CAS number 52927-23-8, is a significant compound in the realm of organic synthesis and pharmaceutical research. This naphthalene derivative features a bromine substituent at the 5-position and a hydroxyl group at the 1-position, making it a versatile intermediate for various chemical transformations. The unique structural properties of this compound have garnered attention in recent years due to its potential applications in medicinal chemistry and material science.

The molecular structure of 5-Bromonaphthalen-1-OL consists of a naphthalene core, which is a fused aromatic ring system consisting of two benzene rings. The presence of the bromine atom at the 5-position enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitution, and other organic transformations. The hydroxyl group at the 1-position provides an additional site for chemical modification, making it a valuable building block in synthetic chemistry.

In recent years, 5-Bromonaphthalen-1-OL has been extensively studied for its role in the synthesis of biologically active compounds. Researchers have leveraged its structural framework to develop novel molecules with potential therapeutic applications. For instance, derivatives of this compound have been explored as intermediates in the synthesis of anticancer agents, anti-inflammatory drugs, and antimicrobial compounds. The ability to introduce various functional groups into the naphthalene core allows for fine-tuning of physicochemical properties, such as solubility and bioavailability, which are critical factors in drug design.

One of the most notable applications of 5-Bromonaphthalen-1-OL is in the field of polymer science. Its aromatic structure and reactivity make it an excellent monomer for constructing advanced materials with tailored properties. For example, researchers have utilized this compound to synthesize conductive polymers and liquid crystals, which have applications in electronic devices and optoelectronic materials. The bromine substituent facilitates polymerization reactions, enabling the creation of polymers with specific molecular weights and architectures.

The pharmaceutical industry has also shown interest in 5-Bromonaphthalen-1-OL due to its potential as a scaffold for drug discovery. Computational studies have identified several derivatives of this compound that exhibit promising biological activity against various targets. For instance, modifications at the bromine and hydroxyl positions have led to compounds with inhibitory effects on enzymes involved in cancer pathways. These findings highlight the importance of 5-Bromonaphthalen-1-OL as a starting point for developing novel therapeutics.

Recent advancements in synthetic methodologies have further enhanced the utility of 5-Bromonaphthalen-1-OL. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled efficient functionalization of the naphthalene core. These techniques allow chemists to introduce diverse substituents with high selectivity and yield, expanding the library of possible derivatives. Such progress underscores the compound's significance as a versatile intermediate in modern synthetic chemistry.

The environmental impact of using 5-Bromonaphthalen-1-OL has also been considered in recent research. Studies have focused on developing sustainable synthetic routes that minimize waste and reduce hazardous byproducts. Green chemistry principles have been applied to optimize processes involving this compound, ensuring that its use aligns with environmentally responsible practices. This approach is crucial for maintaining the long-term viability of synthetic methodologies in pharmaceutical and industrial applications.

In conclusion, 5-Bromonaphthalen-1-OL (CAS No. 52927-23-8) is a multifaceted compound with broad applications across organic synthesis, pharmaceutical research, and material science. Its unique structural features and reactivity make it an invaluable intermediate for developing new drugs, advanced materials, and functionalized polymers. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its role as a cornerstone in modern chemical innovation.